Cas no 627520-04-1 (1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro-)

1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro- structure
627520-04-1 structure
Product name:1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro-
CAS No:627520-04-1
MF:C26H36N2
MW:376.577446937561
CID:433056
PubChem ID:16076283

1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro-
    • N-[2-(3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-yl)ethyl]-3,3-diphenylpropan-1-amine
    • DTXSID50581839
    • N-[2-(Octahydroquinolin-1(2H)-yl)ethyl]-3,3-diphenylpropan-1-amine
    • 627520-04-1
    • N-[2-(3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-yl)ethyl]-3,3-diphenyl-propan-1-amine
    • Inchi: InChI=1S/C26H36N2/c1-3-10-22(11-4-1)25(23-12-5-2-6-13-23)17-18-27-19-21-28-20-9-15-24-14-7-8-16-26(24)28/h1-6,10-13,24-27H,7-9,14-21H2
    • InChI Key: JNFPTRGBLPJLJX-UHFFFAOYSA-N
    • SMILES: C1CCC2C(C1)CCCN2CCNCCC(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 376.28808
  • Monoisotopic Mass: 376.287849157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27

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